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Compound of Interest

Compound Name: Nioben

Cat. No.: B1205756

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the chemical entity known as Nioben,
including its chemical identifiers and a summary of available scientific information.

Chemical Identification and Properties

Nioben, also known by its IUPAC name 4'-octyl-3-piperidino-propiophenone hydrochloride, is a
distinct chemical compound.[1] Its primary identifiers and chemical properties are summarized
in the table below.

Property Value Source

CAS Number 18787-40-1 [1]

Propiophenone, 4'-octyl-3-
IUPAC Name L i [1]
piperidino-, hydrochloride

Nioben HCI, Nioben
Synonyms ) [1]
hydrochloride, N1113

Molecular Formula C22H36CINO [1]
Molecular Weight 365.99 g/mol [1]
Appearance Solid powder [1]
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Scientific Literature Review

An extensive search of scientific and technical literature has revealed limited publicly available
information for Nioben. The primary and sole specific reference identified is a 1976 publication
in the journal Therapia Hungarica.

This publication suggests that Nioben, described as an aminoketone, was investigated for its
effects on essential circulatory hyperkinesis, a condition also known as neurocirculatory
asthenia.[2] Unfortunately, the full text of this article is not readily accessible in public online
databases. Consequently, the detailed experimental protocols, specific quantitative data, and
the mechanistic basis for its observed effects could not be retrieved for this report.

Experimental Protocols

Due to the inaccessibility of the primary research article, the specific experimental
methodologies employed in the study of Nioben cannot be provided. A comprehensive guide
on the protocols would require access to the materials and methods section of the
aforementioned publication.

Quantitative Data

The 1976 study by Szam and Buky likely contains quantitative data regarding the
pharmacological effects of Nioben. However, without access to the full publication, a structured
table of this data cannot be compiled.

Signaling Pathways and Mechanism of Action

There is no information available in the public domain regarding the signaling pathways
modulated by Nioben or its precise mechanism of action. Research from the 1970s may not
have elucidated such pathways in the detail that is common in modern pharmacological
studies. Therefore, a diagram of its signaling pathway cannot be generated.

Logical Relationship Diagram

Given the limited information, a logical diagram can be constructed to represent the known
information and the inferred relationships from the title of the single identified study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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